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Compound of Interest

Compound Name: 2-Chloro-5-methoxybenzonitrile

Cat. No.: B159054

An In-depth Technical Guide to the Material Safety of 2-Chloro-5-methoxybenzonitrile for
Advanced Research Applications

Introduction

2-Chloro-5-methoxybenzonitrile is a substituted benzonitrile that serves as a key
intermediate in the synthesis of various organic compounds, particularly within the
pharmaceutical and agrochemical industries. Its unique chemical structure makes it a valuable
building block for drug discovery and development professionals. However, the same reactivity
that makes it useful also necessitates a thorough understanding of its potential hazards. This
guide, designed for researchers and scientists, moves beyond a standard Material Safety Data
Sheet (MSDS) to provide a deeper, more practical understanding of the causality behind safety
protocols. By synthesizing data from authoritative sources, we aim to equip laboratory
professionals with the knowledge to handle this compound not just safely, but intelligently.

Section 1: Chemical and Physical Identity

A precise understanding of a compound's physical and chemical properties is the foundation of
its safe handling. These characteristics dictate its behavior under various laboratory conditions,
from storage to reaction quenching.

Table 1: Chemical Identifiers for 2-Chloro-5-methoxybenzonitrile
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Identifier Value Source
CAS Number 127667-00-9 [11[2][3]
Molecular Formula CsHsCINO [1103114]
Molecular Weight 167.59 g/mol [31[41[5]
Synonyms 4-Chloro-3-cyanoanisole [1]
IUPAC Name 2-chloro-5-methoxybenzonitrile

Table 2: Physical and Chemical Properties

Causality and

Property Value . .
Experimental Insight

Appearance White to off-white solid [4]

Melting Point 48 - 52 °C [4]

Boiling Point 276 - 278 °C [4]

Insoluble in water; Soluble in
- common organic solvents
Solubility (e.q., ethanol [4]

dichloromethane).

Flash Point 119.1 °C [4]

Section 2: Hazard Identification and GHS
Classification

2-Chloro-5-methoxybenzonitrile is classified under the Globally Harmonized System (GHS)
as a hazardous substance. The primary concerns are its acute toxicity and irritant properties.
Understanding these classifications is crucial for risk assessment.[1]

e Signal Word:Warning[1]

e Hazard Pictogram: GHSO07 (Exclamation Mark)[1]
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Hazard Statements:

e H302+H312+H332: Harmful if swallowed, in contact with skin, or if inhaled.[1] This triple
classification underscores that all three major routes of exposure—ingestion, dermal contact,
and inhalation—are significant risks.

e H315: Causes skin irritation.[1] This indicates the compound can cause a local inflammatory
reaction upon contact with the skin.

e H319: Causes serious eye irritation.[1] Contact with the eyes is likely to cause significant,
potentially damaging, irritation.

o H335: May cause respiratory irritation.[1] Inhalation of the dust can irritate the nose, throat,

and lungs.

GHS Hazard Profile

Acute Toxicity (Cat. 4) »| H302: Harmful if Swallowed

Acute Toxicity (Cat. 4) H312: Harmful in Contact with Skin
A

Acute Toxicity (Cat. 4) H332: Harmful if Inhaled
A

e H315: Causes Skin Irritation

Irritation (Cat. 2/2A/3)

2-Chloro-5-methoxybenzonitrile

H319: Causes Serious Eye Irritation

Irritation (Cat. 2/2A/3) | ¥
H335: May Cause Respiratory Irritation
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Caption: GHS Hazard Profile for 2-Chloro-5-methoxybenzonitrile.

Section 3: Risk Mitigation and Safe Handling
Protocols

A proactive approach to safety involves integrating engineering controls, personal protective
equipment (PPE), and validated procedures into a seamless workflow.

Engineering Controls and Personal Protective
Equipment (PPE)

The primary goal is to minimize exposure through all routes. The choice of controls is a direct
response to the compound's hazard profile.

e Engineering Controls:

o Chemical Fume Hood: All manipulations of the solid compound (weighing, transferring)
and any reactions should be performed in a certified chemical fume hood.[6][7] This is
critical to mitigate the inhalation hazard (H332, H335).

o Ventilation: The laboratory must have adequate general exhaust ventilation to prevent
accumulation of any fugitive dust or vapors.[3][9]

o Eyewash Stations and Safety Showers: Must be readily accessible and tested regularly.[6]
[7][9] Their proximity is a non-negotiable control for a compound that causes serious eye
and skin irritation (H315, H319).

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Chemical safety goggles or glasses with side-shields conforming to
EN166 (EU) or NIOSH (US) standards are mandatory.[8][9]

o Skin Protection:

» Gloves: Chemically resistant gloves (e.g., nitrile) must be worn. Gloves must be
inspected for integrity before use and removed using the proper technique to avoid
contaminating the skin.[8]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b159054?utm_src=pdf-body
https://www.fishersci.es/store/msds?partNumber=11402198&productDescription%3D5-CHLORO-2-METHOXYBENZONITRILE%2C+98%25%2C1G&countryCode=ES&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdhfinechemical.com/images/product/msds/37_1136363971_2-ChloroBenzonitrile-CASNO-873-32-5-MSDS.pdf
https://pim-resources.coleparmer.com/sds/98636.pdf
https://www.fishersci.es/store/msds?partNumber=11402198&productDescription%3D5-CHLORO-2-METHOXYBENZONITRILE%2C+98%25%2C1G&countryCode=ES&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pim-resources.coleparmer.com/sds/98636.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1136363971_2-ChloroBenzonitrile-CASNO-873-32-5-MSDS.pdf
https://pim-resources.coleparmer.com/sds/98636.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1136363971_2-ChloroBenzonitrile-CASNO-873-32-5-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Lab Coat: A full-sleeved lab coat is required to protect against skin contact.[8]

o Respiratory Protection: For situations with a high potential for dust generation where
engineering controls may not be sufficient, a NIOSH/MSHA-approved respirator (e.g., N95
dust mask) should be used.[8][9]

Procedural Workflow for Safe Handling

This protocol is designed as a self-validating system to minimize exposure during routine lab
work.

e Preparation: Before retrieving the compound, ensure the fume hood is operational, the work
area is clean, and all required PPE is donned correctly.

e Weighing and Transfer:

o Perform all weighing operations on a draft shield or within the fume hood to contain
airborne dust.

o Use a spatula for transfers. Avoid pouring the solid, which can generate dust.
o Close the container tightly immediately after use.[4][8]
» Solution Preparation:
o Add the solid to the solvent slowly to avoid splashing.
o If the dissolution is exothermic, use an ice bath to control the temperature.
o Post-Handling:
o Thoroughly decontaminate the work area and any equipment used.
o Wash hands thoroughly with soap and water after removing gloves.[8]

o Contaminated clothing should be removed and washed before reuse.[10]

Storage and Incompatibility

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_1136363971_2-ChloroBenzonitrile-CASNO-873-32-5-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1136363971_2-ChloroBenzonitrile-CASNO-873-32-5-MSDS.pdf
https://pim-resources.coleparmer.com/sds/98636.pdf
https://www.nj-finechem.com/products/nitrile/2-chloro-5-methoxybenzonitrile-cas-39984-91-3.html
https://www.cdhfinechemical.com/images/product/msds/37_1136363971_2-ChloroBenzonitrile-CASNO-873-32-5-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1136363971_2-ChloroBenzonitrile-CASNO-873-32-5-MSDS.pdf
https://www.biosynth.com/Files/MSDS/FF/68/MSDS_FF68023_5000_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Proper storage is essential for maintaining chemical stability and preventing hazardous
reactions.

» Conditions: Store in a cool, dry, well-ventilated area in a tightly sealed container.[4][5][11]
This prevents moisture absorption and reaction with atmospheric components.

e Incompatible Materials: Keep away from strong oxidizing agents, strong reducing agents,
strong acids, and strong bases.[1][5][8] Nitriles can react violently with strong acids and can
hydrolyze exothermally in the presence of acids or bases.[11] The combination of bases and
nitriles can also produce highly toxic hydrogen cyanide gas.[11]

Section 4: Emergency Response and First Aid

In the event of an exposure or spill, a rapid and informed response is critical.

Exposure Occurs

ﬁnmediaze Actiﬁﬂ/s by Exﬁgjre Route \

Inhalation Skin Contact Eye Contact Ingestion
_——— [](H882, H335) (H312, H315) (H319) (H302)

Response Protocols

1. Move to fresh air. 1. Immediately wash with plenty of soap and water for at least 15 min. il 1. Immediately flush with water for at least 15 min, lifting eyelids.

2. Remove contaminated clothing. 2. Remove contact lenses if possible.

1. Rinse mouth with water.
2. Do NOT induce vomiting.

2. If not breathing, give artificial respiration.
3. Getimmediate medical attention.

3. Get immediate medical attention. 3. Getimmediate medical attention. 3. Get immediate medical attention.

Click to download full resolution via product page
Caption: Emergency Response Workflow for Accidental Exposure.

First-Aid Protocols

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1][12] If
breathing has stopped or is difficult, provide artificial respiration.[1][12] Seek immediate

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.nj-finechem.com/products/nitrile/2-chloro-5-methoxybenzonitrile-cas-39984-91-3.html
https://nj-finechem.com/products/nitrile/benzonitrile-2-chloro-5-methoxy-cas-6641-85-8.html
https://datasheets.scbt.com/sc-230147.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4637-5-01.pdf
https://nj-finechem.com/products/nitrile/benzonitrile-2-chloro-5-methoxy-cas-6641-85-8.html
https://www.cdhfinechemical.com/images/product/msds/37_1136363971_2-ChloroBenzonitrile-CASNO-873-32-5-MSDS.pdf
https://datasheets.scbt.com/sc-230147.pdf
https://datasheets.scbt.com/sc-230147.pdf
https://www.benchchem.com/product/b159054?utm_src=pdf-body-img
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4637-5-01.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4637-5-01.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

medical advice.[1]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[1][10] Remove all contaminated clothing.[1] Seek immediate medical attention
as the substance is harmful via dermal absorption.[1]

o Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[1][8] If present, remove contact lenses after the first 5
minutes and continue rinsing.[1] Get immediate medical attention.[1]

e Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with
water.[1][8] Never give anything by mouth to an unconscious person.[1][8] Seek immediate
medical attention.[1]

Firefighting and Accidental Release Measures
 Firefighting:

o Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or
water spray.[1][8]

o Specific Hazards: Thermal decomposition generates toxic and irritating gases, including
carbon oxides, nitrogen oxides, and hydrogen chloride.[1][8]

o Protective Equipment: Firefighters must wear gas-tight, chemically protective clothing and
self-contained breathing apparatus (SCBA).[1][11]

e Accidental Release:

o

Evacuate: Evacuate unnecessary personnel from the area.[1]

[¢]

Ventilate: Ensure adequate ventilation.

[¢]

Protect: Wear full PPE, including respiratory protection. Avoid breathing dust.[8][13]

[e]

Contain: Prevent the spill from entering drains or waterways.[8][10]
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o Clean-up: Carefully sweep up the solid material, avoiding dust generation, and place it into
a suitable, labeled container for disposal.[3][9]

Section 5: Toxicological and Ecological Profile

o Toxicological Summary: The primary toxicological concerns are acute effects from short-term
exposure. It is classified as harmful (Category 4) via oral, dermal, and inhalation routes.[1] It
is a confirmed irritant to the skin, eyes, and respiratory system.[1] There is no data available
to classify it as a carcinogen, mutagen, or reproductive toxin.[1]

» Ecological Summary: There is no specific ecological data available in the reviewed safety
data sheets.[1] As a standard precautionary principle for synthetic organic compounds,
release into the environment should be avoided. All waste material and contaminated
cleaning supplies must be disposed of as hazardous chemical waste.[10]

Section 6: Disposal Considerations

Disposal of 2-Chloro-5-methoxybenzonitrile and its containers must be handled in
accordance with all local, regional, and national regulations. The material should be disposed
of at an approved waste disposal plant.[1] Do not dispose of it via sanitary sewers.

Conclusion

2-Chloro-5-methoxybenzonitrile is a valuable research tool, and like many such tools, it
carries inherent risks. A comprehensive understanding of its toxicology, reactivity, and physical
properties is not an obstacle to its use but a prerequisite for its safe and effective application.
By implementing the engineering controls, personal protective equipment, and procedural
workflows detailed in this guide, researchers can confidently manage the risks and focus on
advancing their scientific objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4637-5-01.pdf
https://www.chemicalbook.com/ChemicalProductProperty_IN_CB8424925.htm
https://www.alachem.co.jp/en/product/127667-00-9;jsessionid=B8AC354FC57A9C50E08151964D284DB0
https://www.nj-finechem.com/products/nitrile/2-chloro-5-methoxybenzonitrile-cas-39984-91-3.html
https://www.nj-finechem.com/products/nitrile/2-chloro-5-methoxybenzonitrile-cas-39984-91-3.html
https://nj-finechem.com/products/nitrile/benzonitrile-2-chloro-5-methoxy-cas-6641-85-8.html
https://nj-finechem.com/products/nitrile/benzonitrile-2-chloro-5-methoxy-cas-6641-85-8.html
https://www.fishersci.es/store/msds?partNumber=11402198&productDescription%3D5-CHLORO-2-METHOXYBENZONITRILE%2C+98%25%2C1G&countryCode=ES&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.cdhfinechemical.com/images/product/msds/37_1136363971_2-ChloroBenzonitrile-CASNO-873-32-5-MSDS.pdf
https://pim-resources.coleparmer.com/sds/98636.pdf
https://www.biosynth.com/Files/MSDS/FF/68/MSDS_FF68023_5000_EN.pdf
https://datasheets.scbt.com/sc-230147.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://file.medchemexpress.com/batch_PDF/HY-Z1086/4-Chloro-2-methoxybenzonitrile-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b159054#2-chloro-5-methoxybenzonitrile-material-safety-data-sheet-msds
https://www.benchchem.com/product/b159054#2-chloro-5-methoxybenzonitrile-material-safety-data-sheet-msds
https://www.benchchem.com/product/b159054#2-chloro-5-methoxybenzonitrile-material-safety-data-sheet-msds
https://www.benchchem.com/product/b159054#2-chloro-5-methoxybenzonitrile-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b159054?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

